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Compound of Interest

Compound Name: (Rac)-GSK547

Cat. No.: B15583186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-GSK547 is a potent and selective inhibitor of Receptor-Interacting Serine/Threonine-

Protein Kinase 1 (RIPK1). RIPK1 is a critical mediator of cellular necroptosis, a form of

programmed necrosis, and also plays a significant role in inflammatory signaling pathways. As

a key regulator of cell death and inflammation, RIPK1 has emerged as a promising therapeutic

target for a range of conditions, including inflammatory diseases, neurodegenerative disorders,

and certain cancers. (Rac)-GSK547, as a tool compound, is invaluable for studying the cellular

functions of RIPK1 and for preclinical assessment of RIPK1 inhibition.

These application notes provide a summary of the effective concentrations of (Rac)-GSK547 in

various cell culture models, detailed protocols for key in vitro assays, and an overview of the

signaling pathways involved.

Data Presentation: Effective Concentrations of
(Rac)-GSK547
The effective concentration of (Rac)-GSK547 can vary significantly depending on the cell type,

the specific assay, and whether the target is of human or murine origin. (Rac)-GSK547 has

been shown to be substantially more potent against human RIPK1 than murine RIPK1.
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Cell Line Cell Type Species Assay
Effective
Concentrati
on (IC50)

Reference

L929 Fibrosarcoma Murine

Inhibition of

TNFα/zVAD-

induced

necroptosis

32 nM [1]

L929 Fibrosarcoma Murine

Inhibition of

necrotic cell

death

1.3 µM

U937 Monocyte Human

Inhibition of

necrotic cell

death

6.3 nM

Bone

Marrow-

Derived

Macrophages

(BMDMs)

Macrophage Murine

Inhibition of

cell death

and

MLKL/RIPK3

phosphorylati

on

Effective at

0.1 µM (100

nM)

Bone

Marrow-

Derived

Macrophages

(BMDMs)

Macrophage Murine

Upregulation

of STAT1

signaling

Concentratio

n not

specified, but

effective

[1]

Signaling Pathway
(Rac)-GSK547 targets RIPK1, a key kinase in the necroptosis and inflammation signaling

cascades. The diagram below illustrates the central role of RIPK1 and the inhibitory action of

(Rac)-GSK547.
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Day 1 Day 2 Day 3

Seed L929 cells in a
96-well plate

Incubate overnight

Pre-treat with (Rac)-GSK547
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Incubate for 24 hours

Equilibrate plate to
room temperature
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Measure luminescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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